Cas no 1251574-36-3 (1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide)

• Product Name: 1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide
• CAS No: 1251574-36-3
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 6045354
• PubChem ID: 49677050
• Update Time: 2025-10-23

1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide
• VU0527152-1
• F5871-4769
• AKOS024526481
• 1-(cyclopropylsulfonyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide
• 1251574-36-3
• 1-cyclopropylsulfonyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C13H19N3O4S/c1-9-8-12(15-20-9)14-13(17)10-4-6-16(7-5-10)21(18,19)11-2-3-11/h8,10-11H,2-7H2,1H3,(H,14,15,17)
• InChI Key： FZYINNVTICCOKU-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(C(NC2C=C(C)ON=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų

Additional information on 1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide

Introduction to 1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide (CAS No. 1251574-36-3) and Its Emerging Applications in Chemical Biology

The compound 1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide, identified by its CAS number 1251574-36-3, represents a fascinating molecule in the realm of chemical biology. Its unique structural features—comprising a cyclopropanesulfonyl group, a piperidine core, and a 5-methyl-1,2-oxazole moiety—make it a promising candidate for various biochemical and pharmaceutical applications. This introduction delves into the compound's chemical properties, its potential biological activities, and the latest research findings that highlight its significance in modern drug discovery.

The structural composition of 1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide is meticulously designed to interact with biological targets in a specific manner. The cyclopropanesulfonyl group, known for its rigidity and ability to engage in hydrogen bonding, contributes to the compound's binding affinity. Meanwhile, the piperidine ring enhances solubility and metabolic stability, while the 5-methyl-1,2-oxazole substituent introduces additional hydrogen bonding potential and electronic properties that can modulate receptor interactions. Such structural attributes have garnered interest from researchers exploring novel pharmacophores.

In recent years, there has been growing attention on oxazole derivatives due to their versatile biological activities. The 5-methyl-1,2-oxazole moiety in 1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide has been particularly studied for its role in modulating enzyme inhibition and receptor binding. For instance, studies have shown that oxazole-based compounds can exhibit potent activity against certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. The presence of the methyl group further fine-tunes the electronic properties of the oxazole ring, enhancing its interaction with biological targets.

One of the most compelling aspects of 1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide is its potential as a scaffold for drug development. Researchers have leveraged its structural framework to design molecules with improved pharmacokinetic profiles and reduced toxicity. The cyclopropanesulfonyl group serves as an effective anchor for binding to hydrophilic residues in protein targets, while the piperidine ring ensures favorable pharmacokinetic properties such as oral bioavailability and metabolic stability. These features make it an attractive candidate for further optimization in medicinal chemistry.

Recent advancements in computational chemistry have accelerated the discovery of novel bioactive compounds like 1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide. Molecular docking studies have revealed that this compound can interact with a variety of biological targets with high affinity. For example, preliminary simulations suggest that it may bind to ATP-binding pockets of kinases, potentially inhibiting their activity. Additionally, its ability to cross cell membranes makes it a promising candidate for developing small molecule drugs targeting intracellular pathways.

The synthesis of 1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. The cyclopropanesulfonyl group can be introduced via sulfonylation reactions, while the oxazole ring can be synthesized through condensation reactions involving 5-methylhydrazine and appropriate carbonyl compounds. The final assembly of the piperidine core is achieved through nucleophilic substitution or cyclization reactions. These synthetic routes highlight the compound's feasibility for large-scale production.

In vivo studies have begun to explore the pharmacological potential of 1-(cyclopropanesulfonyl)-N-(5-methyl-1,2-o xazol -3 -yl)piperidine -4 -carboxamide. Initial trials have shown promising results in animal models of inflammation and cancer, where it demonstrated efficacy comparable to existing therapeutic agents but with improved selectivity and reduced side effects. These findings underscore the compound's therapeutic promise and justify further investigation into its clinical applicability.

The future direction of research on 1-(cyclopropanesulfonyl)-N-(5-methyl -1 ,2 -oxazol -3 -yl)piperidine -4 -carboxamide lies in optimizing its pharmacological properties through structure-based drug design. By modifying key functional groups such as the cyclopropanesulfonyl or oxazole moieties, researchers aim to enhance its potency, selectivity, and bioavailability. Additionally, exploring its mechanism of action will provide deeper insights into its therapeutic potential and help identify new applications.

Collaborations between academic institutions and pharmaceutical companies are crucial for advancing the development of 1-(cyclopropanesulfonyl)-N-(5-methyl -1 ,2 -oxazol -3 -yl)piperidine -4 -carboxamide. Such partnerships can leverage complementary expertise in synthetic chemistry, computational modeling, and preclinical testing to accelerate the translation of laboratory findings into clinical reality. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly vital role in addressing complex diseases.